Cas no 31570-97-5 (5-Hydroxyquinolin-2(1H)-one)

• Product Name: 5-Hydroxyquinolin-2(1H)-one
• CAS No: 31570-97-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD02181132
• CID: 321724
• PubChem ID: 5382213
• Update Time: 2025-10-31

5-Hydroxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyquinolin-2(1H)-one
• (2(1H)-Quinolinone,5-hydroxy-)
• 2(1H)-Quinolinone,5-hydroxy-
• 5-hydroxy-1H-quinolin-2-one
• 5-Hydroxy-2(1H)-quinilinone
• 5-HYDROXY-2(1H)-QUINOLINONE
• 5-hydroxy-2-quinolone
• 5-Hydroxycarbostyril
• hydroxyquinolinone
• NSC 134652
• DA-0923
• 5-Hydroxy-quinolin-2(1H)-one
• DTXSID40419213
• CHEBI:48995
• Q27121429
• 2(1H)-Quinolinone, 5-hydroxy-
• NSC134652
• 5-HYDROXY-1,2-DIHYDROQUINOLIN-2-ONE
• Z1198306810
• quinoline-2,5-diol
• MB02360
• SCHEMBL3874061
• XOXGLLQTNQBDKL-UHFFFAOYSA-N
• 5-hydroxyquinolone
• CS-W004487
• FT-0670096
• SY110039
• AKOS005072168
• EN300-170399
• J-517622
• MFCD02181132
• 5-oxidanyl-1H-quinolin-2-one
• 31570-97-5
• AM807161
• BCP24371
• NSC-134652
• A820913
• DA-06973
• DTXCID70370060
• 5-Hydroxy-2(1H)-quinolone; 5-Hydroxycarbostyril; 5-Hydroxyquinolin-2(1H)-one; NSC 134652

• MDL： MFCD02181132
• Inchi： 1S/C9H7NO2/c11-8-3-1-2-7-6(8)4-5-9(12)10-7/h1-5,11H,(H,10,12)
• InChI Key： XOXGLLQTNQBDKL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C=CC(N2)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 1

Experimental Properties

• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300°C
• Boiling Point: 402.4°C at 760 mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.639
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 53.09000
• LogP: 1.23370

5-Hydroxyquinolin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on 5-Hydroxyquinolin-2(1H)-one

Introduction to 5-Hydroxyquinolin-2(1H)-one (CAS No. 31570-97-5)

5-Hydroxyquinolin-2(1H)-one, chemically designated as 2-hydroxy-1H-quinolin-4-one, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 31570-97-5, belongs to the quinoline derivatives family, which is renowned for its broad spectrum of biological activities. The structural motif of 5-Hydroxyquinolin-2(1H)-one consists of a benzene ring fused to a pyridine ring, with hydroxyl substituents at the 2-position and 5-position, respectively. This arrangement imparts distinct chemical and pharmacological properties that make it a valuable scaffold for drug discovery and development.

The significance of 5-Hydroxyquinolin-2(1H)-one in modern medicinal chemistry stems from its versatile reactivity and the potential it holds for modulating various biological pathways. Over the past decade, researchers have increasingly recognized the therapeutic potential of quinoline derivatives, particularly those with hydroxyl functional groups. These compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The presence of the hydroxyl group at the 5-position enhances the compound's ability to interact with biological targets, making it an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel derivatives of 5-Hydroxyquinolin-2(1H)-one with enhanced pharmacological profiles. For instance, studies have demonstrated that modifications at the 3-position or 7-position of the quinoline core can significantly alter the compound's bioavailability and target specificity. These findings have opened up new avenues for designing more effective therapeutic agents based on the 5-Hydroxyquinolin-2(1H)-one scaffold.

One particularly intriguing aspect of 5-Hydroxyquinolin-2(1H)-one is its potential role in modulating enzyme activity. Several studies have highlighted its ability to inhibit kinases and other enzymes involved in cancer progression. The hydroxyl groups in 5-Hydroxyquinolin-2(1H)-one allow for hydrogen bonding interactions with key residues in enzyme active sites, thereby disrupting normal catalytic activity. This mechanism has been exploited in the development of kinase inhibitors that show promise in preclinical trials.

The synthesis of 5-Hydroxyquinolin-2(1H)-one can be achieved through multiple pathways, including cyclization reactions involving appropriately substituted phenols and carbonyl compounds. Modern synthetic methodologies often employ transition metal-catalyzed reactions to enhance yield and selectivity. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce diverse functional groups at strategic positions within the quinoline ring system. These synthetic approaches not only improve accessibility to 5-Hydroxyquinolin-2(1H)-one but also enable the rapid generation of libraries of derivatives for screening purposes.

In addition to its kinase inhibitory activity, 5-Hydroxyquinolin-2(1H)-one has shown promise in treating inflammatory diseases. Research indicates that this compound can modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. By inhibiting key pro-inflammatory mediators, 5-Hydroxyquinolin-2(1H)-one may offer a therapeutic strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated its efficacy in animal models, paving the way for further clinical investigations.

The pharmacokinetic properties of 5-Hydroxyquinolin-2(1H)-one are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advances in metabolomics have allowed researchers to identify key metabolic pathways involved in the biotransformation of 5-Hydroxyquinolin-2(1H)-one, providing insights into how structural modifications can influence its bioavailability and duration of action.

Recent research has also explored the role of 5-Hydroxyquinolin-2(1H)-one in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies suggest that quinoline derivatives can cross the blood-brain barrier and exert neuroprotective effects by scavenging reactive oxygen species and inhibiting protease activity. The hydroxyl groups in 5-Hydroxyquinolin-2(1H)-one contribute to its ability to interact with biomolecules involved in neuroinflammation and oxidative stress.

The future prospects for 5-Hydroxyquinolin-2(1H)-one are promising, with ongoing research focusing on expanding its therapeutic applications and understanding its mechanistic basis. Innovations in drug delivery systems may further enhance the efficacy of this compound by improving its solubility and targeting specificity. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice.